Cas no 19578-92-8 (1-(3,4-dimethoxyphenyl)propan-2-ol)

• Product Name: 1-(3,4-dimethoxyphenyl)propan-2-ol
• CAS No: 19578-92-8
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD01697000
• CID: 141078
• PubChem ID: 89187
• Update Time: 2025-04-19

1-(3,4-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,3,4-dimethoxy-a-methyl-
• 1-(3,4-Dimethoxyphenyl)-2-propanol
• (+-)-3.4-dimethoxy-1-(2-hydroxy-propyl)-benzene
• (+-)-3.4-Dimethoxy-1-(2-hydroxy-propyl)-benzol
• (R)-1-(3,4-DIMETHOXYPHENYL)-2-PROPANOL
• (R,S)-3,4-dimethoxy-phenyl-isopropanol
• (S)-1-(3,4-DIMETHOXYPHENYL)PROPAN-2-OL
• 1-(3',4'-dimethoxyphenyl)propan-2-ol
• 2-Propanol, l-(3,4-dimethoxyphenyl)-
• AC1L3HBV
• BRN 2049658
• CTK4E1854
• SureCN4598867
• 1-(3,4-diMethoxyphenyl)propan-2-ol
• 1-(3,4-dimethoxyphenyl)propan-2-ol

• MDL： MFCD01697000
• Inchi： 1S/C11H16O3/c1-8(12)6-9-4-5-10(13-2)11(7-9)14-3/h4-5,7-8,12H,6H2,1-3H3
• InChI Key： KWJDGWGMDAQESJ-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.062
• Boiling Point: 296.6°Cat760mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.51
• PSA: 38.69
• LogP: 1.62710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes